![molecular formula C6H9NO3 B2987440 (3R)-6-Oxopiperidine-3-carboxylic acid CAS No. 1426408-55-0](/img/structure/B2987440.png)
(3R)-6-Oxopiperidine-3-carboxylic acid
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Overview
Description
“(3R)-6-Oxopiperidine-3-carboxylic acid” is a chemical compound with the molecular formula C6H9NO3 . It has a molecular weight of 143.14 . The compound is available in powder form .
Molecular Structure Analysis
The InChI code for “(3R)-6-Oxopiperidine-3-carboxylic acid” is1S/C6H9NO3/c8-5-2-1-4(3-7-5)6(9)10/h4H,1-3H2,(H,7,8)(H,9,10)/t4-/m1/s1
. This code provides a detailed description of the molecule’s structure, including the arrangement of its atoms and the bonds between them. Physical And Chemical Properties Analysis
“(3R)-6-Oxopiperidine-3-carboxylic acid” is a powder that is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Biomedical Imaging
One of the significant applications of compounds related to (3R)-6-Oxopiperidine-3-carboxylic acid is in the field of biomedical imaging. For example, the synthetic amino acid analog anti-1-amino-3-18F-fluorocyclobutane-1-carboxylic acid (anti-18F-FACBC) has been developed for evaluating the L-amino acid transport system in humans. Studies involving anti-18F-FACBC have explored its whole-body radiation burden and its potential in nuclear medicine imaging, particularly for tumor localization and brain imaging in conditions such as glioblastoma multiforme. These studies indicate that compounds like (3R)-6-Oxopiperidine-3-carboxylic acid derivatives can serve as significant tools in diagnostic imaging, aiding in the detection and characterization of various diseases (Nye et al., 2007), (Shoup et al., 1999).
Metabolite Analysis
The presence of specific acetylenic dicarboxylic acids, such as 5-decynedioic acid, has been observed in human urine. These compounds, structurally related to (3R)-6-Oxopiperidine-3-carboxylic acid, have sparked interest due to their potential as markers for various metabolic processes or exposure to environmental chemicals. Such metabolites' detection and analysis could lead to a better understanding of human biochemistry and the impact of external factors on health (Lindstedt & Steen, 1975).
Understanding Human Exposure to Chemicals
Research has identified polyfluoroalkyl phosphoric acid diesters (PAPs) in human sera, wastewater treatment plant sludge, and paper fibers, which are chemically related to (3R)-6-Oxopiperidine-3-carboxylic acid. This research highlights the widespread exposure of humans to fluorinated materials and their potential health implications. By understanding the prevalence and impact of such compounds, we can better assess the risks associated with chemical exposure and take steps toward reducing those risks (D’eon et al., 2009).
Analysis of Environmental and Biological Samples
Studies on the variability of urinary excretion of pyrethroid metabolites underscore the importance of chemical compounds like (3R)-6-Oxopiperidine-3-carboxylic acid in environmental and biological monitoring. Such research helps in understanding human exposure to various chemicals, providing insight into how these exposures may affect health. This can lead to improved safety standards and regulatory policies to protect public health (Wielgomas, 2013).
Safety and Hazards
properties
IUPAC Name |
(3R)-6-oxopiperidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO3/c8-5-2-1-4(3-7-5)6(9)10/h4H,1-3H2,(H,7,8)(H,9,10)/t4-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWZUSLUUMWDITR-SCSAIBSYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NCC1C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(=O)NC[C@@H]1C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3R)-6-Oxopiperidine-3-carboxylic acid | |
CAS RN |
1426408-55-0 |
Source
|
Record name | (3R)-6-oxopiperidine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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